Cas no 871482-84-7 (2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy-)

• Product Name: 2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy-
• CAS No: 871482-84-7
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 720759
• PubChem ID: 11637285
• Update Time: 2025-04-19

2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy-
• 3-(3,7-dimethyloctyl)-2-hydroxycyclopent-2-en-1-one
• 3-(3,7-DIMETHYLOCTYL)-2-HYDROXYCYCLOPENT-2-ENONE
• DTXSID50469825
• 871482-84-7

• Inchi： 1S/C15H26O2/c1-11(2)5-4-6-12(3)7-8-13-9-10-14(16)15(13)17/h11-12,17H,4-10H2,1-3H3
• InChI Key： IWKDDHCHOBQNQO-UHFFFAOYSA-N
• SMILES： OC1C(CCC=1CCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.986
• Boiling Point: 361.899°C at 760 mmHg
• Flash Point: 154.366°C
• Refractive Index: 1.496
• PSA: 37.30000
• LogP: 4.40400